BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling IT-
143B

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IT-143B

Cat. No.: B10820934

Essential Safety and Handling of IT-143B

For laboratory professionals engaged in drug development and research, the safe handling of
potent compounds like IT-143B is paramount. As a rare, higher homologue of the piericidin
class of antibiotics, IT-143B necessitates stringent safety protocols to minimize exposure and
ensure operational integrity. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to build a foundation of trust and safety in
your laboratory practices.

Personal Protective Equipment (PPE) and Safety
Protocols

Given that a specific Safety Data Sheet (SDS) for IT-143B is not readily available due to its
novelty, the following PPE recommendations are based on the known hazards of its structural
analog, Piericidin A. Piericidins are known to be irritants and potent mitochondrial inhibitors.[1]

Quantitative Data Summary
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Data (for Piericidin A as a

Property Source
proxy)

Molecular Formula C25H37NO4 [2][3]

Molecular Weight 415.6 g/mol [2][3]

Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[1]

Potent inhibitor of

mitochondrial complex |

Inhibition o [2]141(5]
(NADH-ubiquinone
oxidoreductase).[2][4][5]

Neurotoxin.[4][5] Induces
Toxicity apoptosis in certain cell lines. [4]

[4]

Recommended Personal Protective Equipment

PPE Category Item Specification
Hand Protection Gloves Chemical-resistant (e.g., nitrile)
Eye Protection Safety Goggles With side-shields

Skin and Body Protection

Laboratory Coat

Impervious clothing

Respiratory Protection

Respirator

Required when dusts or

aerosols are generated

Experimental Workflow for Handling IT-143B

The following workflow is a procedural guide for the safe handling of IT-143B from receipt to

disposal, designed to minimize risk and ensure a safe laboratory environment.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.caymanchem.com/product/15379/piericidin-a
https://pubchem.ncbi.nlm.nih.gov/compound/Piericidin-A
https://www.caymanchem.com/product/15379/piericidin-a
https://pubchem.ncbi.nlm.nih.gov/compound/Piericidin-A
https://file.medchemexpress.com/batch_PDF/HY-114936/Piericidin-A-SDS-MedChemExpress.pdf
https://www.caymanchem.com/product/15379/piericidin-a
https://www.medchemexpress.com/piericidin-a.html
https://www.universalbiologicals.com/piericidin-a-cs-0064672-1mg
https://www.caymanchem.com/product/15379/piericidin-a
https://www.medchemexpress.com/piericidin-a.html
https://www.universalbiologicals.com/piericidin-a-cs-0064672-1mg
https://www.medchemexpress.com/piericidin-a.html
https://www.universalbiologicals.com/piericidin-a-cs-0064672-1mg
https://www.medchemexpress.com/piericidin-a.html
https://www.medchemexpress.com/piericidin-a.html
https://www.benchchem.com/product/b10820934?utm_src=pdf-body
https://www.benchchem.com/product/b10820934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

4 Preparation A

Review Safety Information
(Piericidin A SDS as proxy)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Well-Ventilated Workspace

(Fume Hood)

4 Hangling N

Weighing and Reconstitution
(Handle as a potent powder)

Experimental Use
(In vitro/in vivo studies)

Decontaminate Surfaces

Segregate Waste
(Treat as hazardous chemical waste)

Dispose of Waste
(Follow institutional guidelines)

- J

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of IT-143B.
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Disposal Plan

Proper disposal of IT-143B and any contaminated materials is critical to prevent environmental
contamination and potential health risks.

o Waste Categorization: All materials that have come into contact with IT-143B, including
unused solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, should be
considered hazardous chemical waste.[6]

e Collection: Collect all IT-143B waste in clearly labeled, sealed containers. Do not mix with
other waste streams unless explicitly permitted by your institution's environmental health and
safety (EHS) office.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS-
approved waste management vendor.[6][7] Never dispose of IT-143B or its waste down the
drain or in regular trash.

Mechanism of Action: Mitochondrial Complex |
Inhibition

Piericidins, and by extension IT-143B, exert their biological effects primarily through the
inhibition of mitochondrial complex | (NADH:ubiquinone oxidoreductase). This inhibition

disrupts the electron transport chain, a fundamental process for cellular energy production
(ATP synthesis).

Mitochondrial Electron Transport Chain
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Caption: Inhibition of Mitochondrial Complex | by IT-143B.
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By providing this detailed guidance, we aim to be your preferred source for laboratory safety
and chemical handling information, empowering your research with the highest standards of
safety and operational excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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